2-Fluoro[1,1'-biphenyl]-4-YL 1-(2-methylpyrazolo[1,5-A]pyrimidin-7-YL)ethyl ether

• IUPAC Name: 7-[1-(3-fluoro-4-phenylphenoxy)ethyl]-2-methylpyrazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C21H18FN3O/c1-14-12-21-23-11-10-20(25(21)24-14)15(2)26-17-8-9-18(19(22)13-17)16-6-4-3-5-7-16/h3-13,15H,1-2H3
• InChI Key: KMULIFTYIYENHD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C(=CC=NC2=C1)C(C)OC3=CC(=C(C=C3)C4=CC=CC=C4)F
• Molecular Formula: C21H18FN3O
• Molecular Weight: 347.4 g/mol

Description

2-Fluoro[1,1'-biphenyl]-4-YL 1-(2-methylpyrazolo[1,5-A]pyrimidin-7-YL)ethyl ether is a useful research compound. Its molecular formula is C21H18FN3O and its molecular weight is 347.393. The purity is usually 95%.
The exact mass of the compound 2-Fluoro[1,1'-biphenyl]-4-YL 1-(2-methylpyrazolo[1,5-A]pyrimidin-7-YL)ethyl ether is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 2-Fluoro[1,1'-biphenyl]-4-YL 1-(2-methylpyrazolo[1,5-A]pyrimidin-7-YL)ethyl ether suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Fluoro[1,1'-biphenyl]-4-YL 1-(2-methylpyrazolo[1,5-A]pyrimidin-7-YL)ethyl ether including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

The synthesis of related compounds, such as 2-Fluoro-4-bromobiphenyl, a key intermediate in the manufacture of various pharmaceutical and chemical products, demonstrates the importance of fluoro-biphenyl compounds in organic synthesis. These compounds are utilized due to their unique chemical properties, facilitating the development of practical synthesis methods for large-scale production. The review of synthetic methods highlights advancements in cross-coupling reactions, overcoming challenges associated with the use of palladium and phenylboronic acid, and optimizing the synthesis process to enhance yield and purity. This emphasizes the role of fluoro-biphenyl compounds in enabling efficient synthesis routes for complex organic molecules (Qiu et al., 2009).

Environmental and Health Impact Studies

Research on fluoroalkylether compounds, which share structural similarities with the query compound, focuses on their environmental occurrence, fate, and potential health impacts. These studies are crucial for understanding the persistence, bioaccumulation, and toxic properties of such compounds. The analysis of environmental and biomonitoring samples reveals the presence of these compounds across various media, indicating their widespread distribution and potential risks to human health and the environment. This research underscores the importance of monitoring and regulating the use of fluoroalkylether compounds to mitigate their adverse effects (Munoz et al., 2019).

Pharmacological Research

The compound Zaleplon, featuring a structural component similar to the query compound, is utilized in pharmacological research for its sedative-hypnotic properties. Studies on Zaleplon illustrate the pharmacological activity of such compounds, including their mechanism of action, efficacy in treating insomnia, and potential for drug development. This highlights the broader applications of fluoro-biphenyl and pyrazolopyrimidinyl compounds in the discovery and development of new therapeutic agents (Heydorn, 2000).